Cas no 1361814-29-0 (3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl
• CAS No: 1361814-29-0
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4994518
• Update Time: 2025-05-25

3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3O/c1-20-13-5-8(2-10(6-13)14(17,18)19)9-3-11(15)7-12(16)4-9/h2-7H,1H3
• InChI Key： IDOWNNVLVQDBQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC(=CC(C(F)(F)F)=C1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl

Professional Introduction to 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl (CAS No. 1361814-29-0)

3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl, with the CAS number 1361814-29-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its unique structural motifs, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl consists of two benzene rings connected by a methoxy group at the 5' position and substituents at the 3 and 5 positions. The presence of chlorine and trifluoromethyl groups introduces electron-withdrawing effects, which can influence the compound's reactivity and interaction with biological targets. This structural configuration makes it an intriguing subject for further investigation in medicinal chemistry and materials science.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential applications in pharmaceuticals, agrochemicals, and electronic materials. The specific combination of chloro and trifluoromethyl substituents in 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl enhances its utility as a building block for more complex molecules. Researchers have explored its derivatives as intermediates in synthesizing novel compounds with enhanced biological activity.

One of the most compelling aspects of this compound is its role in the development of bioactive molecules. The electron-deficient nature of the chloro and trifluoromethyl groups facilitates interactions with biological targets such as enzymes and receptors. This has led to studies investigating its potential as an antagonist or agonist in various pharmacological pathways. For instance, derivatives of this compound have been examined for their effects on metabolic enzymes and signaling pathways, suggesting potential therapeutic applications in areas such as diabetes management and inflammation.

The synthesis of 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with the desired substituents. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity required to produce it on a scalable basis.

The compound's stability under various conditions has also been a focus of research. Studies have shown that 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl maintains its structural integrity under thermal and chemical stress, making it suitable for long-term storage and transportation. This stability is crucial for pharmaceutical applications where shelf life and consistency are paramount.

In addition to its pharmaceutical relevance, this biphenyl derivative has shown promise in materials science. Its electron-rich structure makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its potential as a component in organic electronic devices due to its ability to facilitate charge transport across molecular layers. This application aligns with the broader trend toward sustainable and efficient electronic technologies.

The environmental impact of using 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl has also been considered in recent studies. While its specific environmental behavior is still under investigation, preliminary data suggest that it degrades relatively quickly under natural conditions. This biodegradability is an important factor in assessing its overall environmental footprint compared to other synthetic compounds used in similar applications.

The future direction of research on this compound is likely to expand into new therapeutic areas and material applications. As our understanding of biological systems grows, so does the need for innovative molecular tools to study them. 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl, with its unique structural features, is well-positioned to contribute to these advancements.

In conclusion, 3,5-Dichloro-5'-methoxy-3'-trifluoromethyl-biphenyl (CAS No. 1361814-29-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its structural complexity, reactivity patterns, and stability make it a valuable asset for researchers seeking to develop new bioactive molecules and advanced materials. As scientific exploration continues to uncover new applications for this compound, its importance is likely to grow further.